Cas no 108-04-3 (Carbamodithioic acid,N-cyano-)
Carbamodithioic acid,N-cyano- structure
Product name:Carbamodithioic acid,N-cyano-
Carbamodithioic acid,N-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid,N-cyano-
- Carbamodithioic acid, cyano-
- cyanocarbamodithioic acid
- Q27258909
- AKOS006275335
- NS00004205
- 46819KS62C
- CHEMBL3039654
- Cyanodithioimido carbonic acid dimethyl ester
- DTXSID40388778
- UNII-46819KS62C
- Cyaniiminodithiocarbonic acid
- Cyanodithioimidocarbonic acid
- Cyanodithioimidocarbonate
- cyanocarbonimidodithioic acid
- 108-04-3
- SCHEMBL1086076
-
- Inchi： InChI=1S/C2H2N2S2/c3-1-4-2(5)6/h(H2,4,5,6)
- InChI Key： FKTUXVQEOXYNMO-UHFFFAOYSA-N
- SMILES： C(NC(S)=S)#N
Computed Properties
- Exact Mass: 117.96606
- Monoisotopic Mass: 117.96594042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.9Ų
Experimental Properties
- PSA: 36.15
Carbamodithioic acid,N-cyano- Related Literature
-
Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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